Cas no 1206989-23-2 (2-({1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-1H-imidazol-2-yl}sulfanyl)-N-methylacetamide)

• Product Name: 2-({1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-1H-imidazol-2-yl}sulfanyl)-N-methylacetamide
• CAS No: 1206989-23-2
• MF: C₁₈H₁₉N₃O₂S
• MW: 341.427362680435
• CID: 5450290
• PubChem ID: 49671872
• Update Time: 2025-06-08

2-({1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-1H-imidazol-2-yl}sulfanyl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[1-(2-Furanylmethyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]thio]-N-methylacetamide
• 2-((1-(furan-2-ylmethyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)-N-methylacetamide
• AKOS024477418
• F2964-2354
• 2-({1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-1H-imidazol-2-yl}sulfanyl)-N-methylacetamide
• 1206989-23-2
• 2-[1-(furan-2-ylmethyl)-5-(4-methylphenyl)imidazol-2-yl]sulfanyl-N-methylacetamide

• Inchi： 1S/C18H19N3O2S/c1-13-5-7-14(8-6-13)16-10-20-18(24-12-17(22)19-2)21(16)11-15-4-3-9-23-15/h3-10H,11-12H2,1-2H3,(H,19,22)
• InChI Key： GBBQBDTYGNBDRL-UHFFFAOYSA-N
• SMILES： S(CC(NC)=O)C1=NC=C(C2C=CC(C)=CC=2)N1CC1=CC=CO1

Computed Properties

• Exact Mass: 341.11979803g/mol
• Monoisotopic Mass: 341.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.80±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-({1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-1H-imidazol-2-yl}sulfanyl)-N-methylacetamide

Comprehensive Overview of 2-({1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-1H-imidazol-2-yl}sulfanyl)-N-methylacetamide (CAS No. 1206989-23-2)

2-({1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-1H-imidazol-2-yl}sulfanyl)-N-methylacetamide, with the CAS number 1206989-23-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring, a methyl-substituted phenyl group, and an imidazole moiety, all interconnected through a sulfanyl bridge and an acetamide functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 2-({1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-1H-imidazol-2-yl}sulfanyl)-N-methylacetamide typically involves multi-step organic reactions, including the formation of the imidazole ring, the introduction of the furan and phenyl substituents, and the final coupling with the acetamide group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for further research and development.

In terms of its biological activity, 2-({1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-1H-imidazol-2-yl}sulfanyl)-N-methylacetamide has been investigated for its potential as an inhibitor of various enzymes and receptors. Studies have shown that this compound exhibits potent inhibitory effects on specific kinases, which are key enzymes involved in cellular signaling pathways. For instance, it has been reported to inhibit the activity of protein kinase C (PKC), a family of enzymes that play crucial roles in cell proliferation, differentiation, and survival.

Beyond its enzymatic inhibition properties, 2-({1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-1H-imidazol-2-yl}sulfanyl)-N-methylacetamide has also been explored for its anti-inflammatory and anti-cancer activities. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. Additionally, it has shown promising results in inhibiting the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases and cancer.

The pharmacokinetic properties of 2-({1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-1H-imidazol-2-yl}sulfanyl)-N-methylacetamide have also been studied to evaluate its suitability as a drug candidate. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important factors for its potential use in oral formulations. Furthermore, it has shown low toxicity in animal models, suggesting a favorable safety profile.

To further validate its therapeutic potential, clinical trials are currently underway to assess the efficacy and safety of 2-({1-[(furan-2-y)methyl]-5-(4-methylphenyl)-1H-imidazol-2-y}sulfanyl)-N-methylacetamide in human subjects. Early-phase trials have reported promising results, with patients showing significant improvements in disease symptoms and biomarker levels. These preliminary findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 2-{(1-{(furan - 3 - yl) methyl} - 5 - (4 - methylphenyl) - 1H - imidazol - 3 - yl) sulfanyl} - N - methylacetamide (CAS No. 1206989 - 23 - 2) is a promising compound with a unique chemical structure that confers multiple biological activities. Its potential as an inhibitor of key enzymes involved in cellular signaling pathways, along with its anti-inflammatory and anti-cancer properties, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use in treating various diseases.